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Compound of Interest

Compound Name: Benfluorex hydrochloride

Cat. No.: B1667988 Get Quote

For immediate release – This document outlines the critical safety and logistical procedures for

the proper disposal of Benfluorex hydrochloride, a substituted amphetamine analogue.

Adherence to these guidelines is paramount for ensuring laboratory safety, environmental

protection, and regulatory compliance. Benfluorex and its hydrochloride salt are categorized as

hazardous pharmaceutical waste and necessitate specialized handling.

I. Chemical and Safety Data Overview
A comprehensive understanding of the chemical properties and associated hazards of

Benfluorex hydrochloride is the foundational step for its safe management. All personnel

handling this compound must be familiar with the information summarized below.

Table 1: Chemical and Physical Properties of Benfluorex Hydrochloride
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Property Value

Molecular Formula C₁₉H₂₁ClF₃NO₂[1][2][3][4][5]

Molar Mass 387.82 g/mol [2][3][4][5]

CAS Number 23642-66-2[1][2][3][4]

Appearance Solid[6]

Synonyms

Mediator, 2-({1-[3-

(trifluoromethyl)phenyl]propan-2-yl}amino)ethyl

benzoate hydrochloride

Table 2: Hazard Identification for Benfluorex Hydrochloride

Hazard Class Classification

Skin Irritation Causes skin irritation[1][6]

Eye Irritation Causes serious eye irritation[1][6]

Specific Target Organ Toxicity (Single Exposure) Causes damage to organs[1][6]

II. Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Benfluorex hydrochloride, is governed by

multiple federal and state agencies to prevent environmental contamination and public health

risks. Key regulatory bodies in the United States include:

Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[7][8] In 2019, the EPA enacted Subpart P, which

provides specific guidelines for managing hazardous waste pharmaceuticals at healthcare

facilities.[7][9] A significant aspect of this rule is the nationwide ban on sewering (flushing) of

hazardous waste pharmaceuticals.[7][10]

Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances to

prevent diversion.[8] While Benfluorex hydrochloride is not currently a controlled

substance in the United States, it is crucial to verify its status if working in other jurisdictions.
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III. Experimental Protocols for Disposal
The recommended method for the disposal of Benfluorex hydrochloride is incineration by a

licensed hazardous waste management facility.[7] This ensures complete destruction of the

active pharmaceutical ingredient.

A. Waste Characterization and Segregation

Identification: All waste containing Benfluorex hydrochloride must be identified as

hazardous pharmaceutical waste.

Segregation: This waste must be segregated from non-hazardous waste streams at the point

of generation.

B. Waste Collection and Container Management

Container Selection: Use only approved, leak-proof, and clearly labeled containers for

hazardous waste. For RCRA hazardous pharmaceutical waste, black containers are often

used.

Labeling: Each container must be labeled with the words "Hazardous Waste," the full

chemical name "Benfluorex hydrochloride," and the approximate concentration and

quantity.[11] The date when waste is first added to the container must also be clearly

marked.[11]

Storage: Waste containers should be stored in a designated satellite accumulation area

within the laboratory.[11] It is essential to use secondary containment for liquid waste to

prevent spills.

C. Final Disposal

Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS)

office for the pickup and final disposal of the hazardous waste.

Prohibited Disposal Methods: Under no circumstances should Benfluorex hydrochloride
be disposed of down the drain or in the regular trash.[7][10][11] The EPA's ban on sewering

hazardous pharmaceutical waste is a key regulatory requirement.[7][10]
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IV. Visualization of Disposal Workflow
The following diagram illustrates the proper workflow for the disposal of Benfluorex
hydrochloride in a laboratory setting.
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Caption: Workflow for the safe disposal of Benfluorex hydrochloride.
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This guidance is intended for researchers, scientists, and drug development professionals.

Always consult your institution's specific safety protocols and the relevant Safety Data Sheet

(SDS) for Benfluorex hydrochloride before handling or disposing of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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